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Introduction

Paromomycin, an aminoglycoside antibiotic, serves as an effective selectable marker for the

isolation of successfully transformed cells in a variety of biological systems, including bacteria,

yeast, plants, and mammalian cells. Its utility lies in its ability to inhibit protein synthesis in non-

resistant cells, allowing for the selective growth of cells that have incorporated a resistance

gene. This document provides detailed application notes and protocols for using paromomycin
as a selectable marker.

The resistance to paromomycin is conferred by the expression of an aminoglycoside

phosphotransferase, most commonly the neomycin phosphotransferase II (NPTII) or APH(3')-Ia

gene. This enzyme inactivates paromomycin by phosphorylation, thereby permitting protein

synthesis and cell growth to continue in transformed cells.

Mechanism of Action and Resistance
Paromomycin exerts its cytotoxic effects by binding to the 16S ribosomal RNA (rRNA) in

prokaryotes and the 18S rRNA in eukaryotes, leading to errors in translation and the inhibition

of protein synthesis.[1][2][3] This ultimately results in cell death.
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The resistance mechanism involves the enzymatic inactivation of paromomycin by an

aminoglycoside 3'-phosphotransferase, such as APH(3')-Ia.[4][5] This enzyme catalyzes the

transfer of a phosphate group from ATP to the 3'-hydroxyl group of the paromomycin
molecule.[4][6] This modification prevents the antibiotic from binding to its ribosomal target,

thus rendering it ineffective and allowing the transformed cell to survive and proliferate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1663516?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/sigma/p5057
https://www.medchemexpress.com/Paromomycin-sulfate.html
https://www.selleckchem.com/products/paromomycin-sulfate.html
https://pubmed.ncbi.nlm.nih.gov/7548020/
https://pubmed.ncbi.nlm.nih.gov/7548020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11320999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11320999/
https://en.wikipedia.org/wiki/Kanamycin_kinase
https://www.benchchem.com/product/b1663516#using-paromomycin-as-a-selectable-marker-for-transformed-cells
https://www.benchchem.com/product/b1663516#using-paromomycin-as-a-selectable-marker-for-transformed-cells
https://www.benchchem.com/product/b1663516#using-paromomycin-as-a-selectable-marker-for-transformed-cells
https://www.benchchem.com/product/b1663516#using-paromomycin-as-a-selectable-marker-for-transformed-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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